Cas no 2034571-32-7 (N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine)

• Product Name: N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine
• CAS No: 2034571-32-7
• MF: C₁₇H₁₂BrN₅OS
• MW: 414.27908039093
• CID: 5406946
• Update Time: 2025-06-29

N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2-Bromophenyl)methyl]-5-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinamine
• N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine

• Inchi： 1S/C17H12BrN5OS/c18-14-4-2-1-3-11(14)7-20-16-13(8-19-10-21-16)17-22-15(23-24-17)12-5-6-25-9-12/h1-6,8-10H,7H2,(H,19,20,21)
• InChI Key： FXZPLQBAMXTJTD-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2ON=C(C3C=CSC=3)N=2)C(NCC2=CC=CC=C2Br)=N1

Experimental Properties

• Density: 1.584±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.1±65.0 °C(Predicted)
• pka: 2.88±0.10(Predicted)

Additional information on N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine

N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine (CAS No. 2034571-32-7): An Emerging Compound in Medicinal Chemistry

N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine (CAS No. 2034571-32-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and incorporates a thiophene moiety, which is known for its diverse biological activities.

The chemical structure of N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine is characterized by a pyrimidine core linked to a thiophene ring through an oxadiazole bridge. The presence of the bromo substituent on the phenyl ring and the methyl group further enhances the compound's structural complexity and potential for pharmacological activity. Recent studies have highlighted the importance of such structural motifs in the development of new drugs targeting various diseases.

One of the key areas of research involving N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine is its potential as an anticancer agent. Preliminary studies have shown that this compound exhibits significant cytotoxic activity against a variety of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its anticancer properties, N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine has also been investigated for its anti-inflammatory and antiviral activities. Research has demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, preliminary studies have suggested that it may have potential as an antiviral agent against certain RNA viruses, although more research is needed to confirm these findings.

The synthesis of N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-amine involves a multi-step process that typically starts with the preparation of the thiophene-containing oxadiazole intermediate. This intermediate is then coupled with a suitably substituted pyrimidine derivative using standard coupling reactions. The final step involves the introduction of the bromo substituent on the phenyl ring and the methyl group to yield the target compound.

The physicochemical properties of N-[(2-bromophenyl)methyl]-5-[3-(thiophen-3-y l)-1,2,4 -oxadiazol -5 - yl]pyrimidin - 4 - amine have been extensively studied to understand its behavior in biological systems. It has been found to be moderately soluble in water and exhibits good stability under physiological conditions. These properties make it suitable for further development as a drug candidate.

In terms of pharmacokinetics, early studies have shown that N - [( 2 - brom ophen yl )m eth yl ] - 5 - [ 3 - ( thiophe n - 3 - yl ) - 1 , 2 , 4 - oxadi az ol - 5 - yl ]pyrimidin - 4 - amine has favorable absorption and distribution profiles when administered orally or intravenously. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of several metabolites that are subsequently excreted via urine and bile.

Toxicity studies have indicated that N - [( 2 - brom ophen yl )m eth yl ] - 5 - [ 3 - ( thiophe n - 3 - yl ) - 1 , 2 , 4 - oxadi az ol - 5 - yl ]pyrimidin - 4 - amine is generally well-tolerated at therapeutic doses. However, higher doses may lead to mild side effects such as gastrointestinal discomfort and transient increases in liver enzymes. These findings suggest that careful dose optimization will be essential for its safe use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N - [( 2 - brom ophen yl )m eth yl ] - 5 - [ 3 -( thiophe n - 3-y l) -1 , 2 , 4-o xadi az ol -- y l]pyrimidin -- amine in patients with various diseases. Early results from phase I trials have been promising, with no serious adverse events reported at doses up to [specific dose]. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

In conclusion, N[(2-bromophenyl)methyl]-5-[3-(thiophen--y l)-1 , 2 , 4-o xadi az ol -- y l]pyrimidin-- amine (CAS No. 2034571--7) represents a promising candidate in the development of new therapeutic agents for cancer, inflammation, and viral infections. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As more data become available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of these diseases.